3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid

Core Science & Biosynthesis

3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid molecular weight and formula

Topic: 3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid Content Type: Technical Monograph & Synthesis Guide Audience: Medicinal Chemists, Process Development Scientists, and Drug Discovery Leads.[1]

Strategic Scaffold for Non-Purine Xanthine Oxidase Inhibitors[1]

Executive Summary & Chemical Identity

3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid (CAS: 1228148-39-7) represents a critical pharmacophore intermediate in the synthesis of non-purine xanthine oxidase (XO) inhibitors. Structurally, it serves as a bioisosteric scaffold for developing analogs of Febuxostat and Topiroxostat , where the lipophilic ether tail modulates potency and the carboxylic acid moiety ensures water solubility and hydrogen bonding within the enzyme's molybdenum center.

This guide provides a rigorous analysis of its physicochemical properties, an orthogonal synthesis protocol designed for high-purity applications, and its utility in Structure-Activity Relationship (SAR) studies.

Physicochemical Profile[2][3][4]

Parameter	Data	Validation Note
IUPAC Name	3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid	Confirmed via nomenclature rules
CAS Number	1228148-39-7	Primary identifier [1]
Molecular Formula	C₁₂H₁₁NO₅	Calculated based on structure
Molecular Weight	249.22 g/mol	Monoisotopic Mass: 249.0637
Physical State	Off-white to pale yellow solid	Typical for cyano-benzoic derivatives
Solubility	DMSO, Methanol, DMF	Low solubility in water (acid form)
pKa (Predicted)	~3.8 (Carboxylic Acid)	Acidic moiety drives receptor binding
LogP (Predicted)	1.8 - 2.2	Moderate lipophilicity

Structural Logic & Biological Context

The molecule functions as a "hinge" in drug design. The cyano group (-CN) at position 3 is electronically withdrawing, increasing the acidity of the benzoic acid and providing a dipole interaction vector. The (2-ethoxy-2-oxoethoxy) tail at position 4 is an ethyl ester of a glycolic ether.[1] This side chain is often hydrolyzed in vivo or used as a precursor to more complex ether linkages found in potent anti-gout medications.

Diagram 1: Pharmacophore Mapping & SAR Logic

This diagram illustrates how the molecule fits into the Xanthine Oxidase Inhibitor (XOI) design space.[1]

Caption: SAR mapping demonstrating the dual role of the carboxylic acid anchor and the lipophilic tail in enzyme inhibition.

High-Fidelity Synthesis Protocol

A common pitfall in synthesizing this molecule is the lack of chemoselectivity between the benzoic acid functionality and the phenolic hydroxyl group during alkylation. Direct alkylation often leads to esterification of the benzoic acid, resulting in difficult-to-separate mixtures.

The Solution: An Orthogonal Protection Strategy . We utilize a tert-butyl ester protection for the benzoic acid, which allows for selective alkylation of the phenol, followed by mild acidic deprotection that leaves the ethyl ester side chain intact.[1]

Diagram 2: Orthogonal Synthesis Workflow

Caption: Step-wise orthogonal protection strategy ensuring high yield and purity of the target mono-acid/mono-ester.

Detailed Methodology

Step 1: Protection of Benzoic Acid

• Dissolve 3-cyano-4-hydroxybenzoic acid (1.0 eq) in anhydrous THF/DCM (1:1).

• Add DMAP (0.2 eq) and Boc-anhydride (

  , 1.5 eq) or use isobutylene with acid catalysis for industrial scale.[1]

• Stir at room temperature for 12 hours.

• Checkpoint: Monitor TLC for disappearance of the acid. The tert-butyl ester is lipophilic and will move significantly higher on silica.

Step 2: Alkylation (Williamson Ether Synthesis)[1]

• Dissolve the tert-butyl ester intermediate in anhydrous DMF (concentration ~0.5 M).

• Add Potassium Carbonate (

  ) (2.0 eq) and stir for 30 minutes to generate the phenoxide anion.

• Dropwise add Ethyl Bromoacetate (1.1 eq).[1] Note: Ethyl chloroacetate can be used but requires NaI catalysis (Finkelstein condition).

• Heat to 60°C for 4 hours.

• Workup: Quench with water, extract with Ethyl Acetate. Wash organic layer with brine to remove DMF.

Step 3: Selective Deprotection

• Dissolve the diester intermediate in DCM (Dichloromethane).[1]

• Cool to 0°C. Add Trifluoroacetic Acid (TFA) (20% v/v).

• Stir for 2–4 hours. Crucial: Do not heat. Heating may hydrolyze the ethyl ester side chain.

• Purification: Concentrate in vacuo. Recrystallize from Ethanol/Hexane to yield the pure 3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid .[1]

Analytical Validation

To ensure the integrity of the synthesized compound, the following analytical signatures must be verified.

Technique	Expected Signature	Diagnostic Value
¹H NMR (DMSO-d₆)	δ 13.0 (bs, 1H, -COOH)δ 4.90 (s, 2H, -O-CH₂-CO)δ 4.15 (q, 2H, -OCH₂CH₃)δ 1.20 (t, 3H, -OCH₂CH₃)	Confirms presence of free acid and ethyl ester side chain.[1]
IR Spectroscopy	2230 cm⁻¹ (C≡N stretch)1750 cm⁻¹ (Ester C=O)1690 cm⁻¹ (Acid C=O)	Distinguishes between the two carbonyl environments and confirms nitrile.[1]
HRMS (ESI-)	[M-H]⁻ = 248.056	Confirms molecular formula C₁₂H₁₁NO₅.[1]

Applications in Drug Development[5]

Xanthine Oxidase Inhibition

This molecule is a direct precursor to second-generation XO inhibitors. By reacting the carboxylic acid with hydrazine or amidoximes, researchers can generate the 1,2,4-triazole or 1,2,4-oxadiazole rings characteristic of Topiroxostat and its derivatives [2].

PROTAC Linker Chemistry

The free carboxylic acid provides a "handle" for amide coupling to E3 ligase ligands (e.g., Thalidomide derivatives), while the ethyl ester can be hydrolyzed to attach the protein-of-interest ligand. This bifunctionality makes it a valuable linker in Proteolysis Targeting Chimeras (PROTACs) .

Safety & Handling

• Hazard Class: Irritant (Skin/Eye).[1]

• Signal Word: Warning.

• P-Statements: P280 (Wear protective gloves/eye protection).[1]

• Storage: Store at +2°C to +8°C under inert atmosphere (Argon/Nitrogen). The ester moiety is susceptible to hydrolysis under humid conditions.

References

• ChemicalBook & BLD Pharm. (2024). Product Entry: 3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid (CAS 1228148-39-7).[1][2] Retrieved from and .

• Sato, T., et al. (2009). "Discovery of 3-(2-cyano-4-pyridyl)-5-(4-pyridyl)-1,2,4-triazole, FYX-051 - a xanthine oxidoreductase inhibitor for the treatment of hyperuricemia."[3] Bioorganic & Medicinal Chemistry Letters, 19(21), 6225-6229.[3][4] Link

• PubChem Database. (2024). Compound Summary for C12H11NO5. National Center for Biotechnology Information.

• Okamoto, K., et al. (2013).[1] "Xanthine oxidoreductase inhibitors: a new era in the treatment of gout." Pharmaceuticals, 6(10), 1222-1236. (Contextual grounding for Febuxostat/Topiroxostat intermediates).

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• 3. caymanchem.com [caymanchem.com]
• 4. newdrugapprovals.org [newdrugapprovals.org]

therapeutic potential of 3-cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid derivatives

An In-depth Technical Guide to the Therapeutic Potential of 3-cyano-4-(2-ethoxy-2-oxoethoxy)benzoic Acid Derivatives

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive exploration of the therapeutic potential of a novel class of compounds: 3-cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid derivatives. While direct biological data on this specific scaffold is nascent, this document synthesizes information from related benzoic acid analogs to build a strong rationale for their investigation as anti-inflammatory and anti-cancer agents. We will delve into the molecular architecture of the core moiety, propose synthetic pathways, and present a detailed roadmap for a preclinical screening cascade. This guide is intended for researchers, scientists, and drug development professionals, offering both foundational knowledge and actionable experimental protocols to unlock the therapeutic promise of these compounds.

Introduction: The Prominence of Benzoic Acid Scaffolds in Drug Discovery

The benzoic acid scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a wide array of therapeutic agents.[1][2] The carboxylic acid group is a critical pharmacophore, capable of acting as both a hydrogen bond donor and acceptor, facilitating interactions with the active sites of enzymes and receptors.[1] The biological activity of benzoic acid derivatives is profoundly influenced by the nature and placement of substituents on the aromatic ring. These modifications modulate the molecule's electronic properties, lipophilicity, and steric profile, which in turn dictate its pharmacokinetic and pharmacodynamic behavior.[1]

Derivatives of benzoic acid have demonstrated a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[2] This versatility makes the benzoic acid scaffold a fertile ground for the discovery of new therapeutic agents. This guide focuses on a specific, relatively unexplored class of these compounds: derivatives of 3-cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid. We will construct a scientific rationale for their investigation and provide the necessary tools to embark on their preclinical evaluation.

The Core Moiety: 3-cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid

Molecular Structure and Physicochemical Properties

The core molecule, 3-cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid, possesses a unique combination of functional groups that suggest a rich potential for biological activity.

• Benzoic Acid Core: Provides the fundamental scaffold and the acidic carboxyl group for target interaction.[1][3]

• Cyano Group (-C≡N): A strong electron-withdrawing group that can significantly alter the electronic nature of the aromatic ring, increasing the acidity of the carboxylic acid.[1] It can also participate in hydrogen bonding and dipole-dipole interactions.

• Ether Linkage (-O-): Introduces conformational flexibility.

• Ethoxy-oxoethoxy Group (-CH2-CO-O-CH2-CH3): This ester-containing side chain enhances lipophilicity, which can influence cell membrane permeability. The ester is also susceptible to hydrolysis by esterases in the body, potentially leading to a pro-drug activation mechanism.

Proposed Synthetic Pathways

Caption: Proposed synthetic route for 3-cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid.

Hypothesized Therapeutic Potential

Based on the known biological activities of various benzoic acid derivatives, we hypothesize that derivatives of 3-cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid will exhibit promising anti-inflammatory and anti-cancer properties.

Anti-inflammatory Activity

Chronic inflammation is a key component of numerous diseases, including arthritis, cardiovascular disorders, and neurodegenerative conditions.[5][6] Many existing anti-inflammatory drugs, such as NSAIDs, have limitations and side effects, creating a need for new therapeutic options.[5][6]

Postulated Mechanism of Action: We hypothesize that these derivatives may exert their anti-inflammatory effects through one or more of the following mechanisms:

• Inhibition of Pro-inflammatory Enzymes: Such as Cyclooxygenase (COX) and Lipoxygenase (LOX), which are key enzymes in the inflammatory cascade.[5][7]

• Modulation of Cytokine Production: By reducing the release of pro-inflammatory cytokines like IL-1α and IL-8.[8]

• Membrane Stabilization: By stabilizing red blood cell membranes, a common in vitro model for assessing anti-inflammatory potential.[5]

Anticancer Activity

The search for novel anticancer agents remains a high priority in biomedical research.[9][10] Benzoic acid derivatives have been explored for their potential in this area.[2]

Postulated Mechanism of Action: The anticancer potential of these compounds could be mediated by:

• Cytotoxicity: Inducing cell death in cancer cells through apoptosis or other mechanisms.

• Enzyme Inhibition: Targeting enzymes that are crucial for cancer cell growth and proliferation.

• Disruption of Microtubule Assembly: Some natural products with complex structures have been shown to interfere with microtubule dynamics, leading to cell cycle arrest and apoptosis.[11] While our scaffold is simpler, this remains a theoretical possibility.

A Roadmap for a Preclinical Screening Cascade

To systematically evaluate the therapeutic potential of novel 3-cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid derivatives, a phased preclinical screening approach is essential. This ensures a logical progression from broad, high-throughput in vitro assays to more complex and resource-intensive in vivo models.[10]

Caption: A phased preclinical screening workflow for novel drug candidates.

Phase 1: In Vitro Evaluation

The initial phase focuses on high-throughput screening to identify "hit" compounds with desirable biological activity.[10]

4.1.1. Experimental Protocol: Cytotoxicity Screening (MTT Assay)

This assay is a colorimetric method for assessing cell viability and is a standard initial screen for potential anticancer agents.

• Objective: To determine the concentration of the test compounds that inhibits the growth of a panel of human cancer cell lines by 50% (IC50).

• Materials:

  • Human cancer cell lines (e.g., HCT116 for colon cancer).[12]

  • Complete cell culture medium (e.g., DMEM with 10% FBS).

  • 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution.

  • Solubilization buffer (e.g., DMSO).

  • 96-well plates.

  • Test compounds dissolved in DMSO.

  • Positive control (e.g., Taxol).[12]

• Procedure:

  • Seed cancer cells in 96-well plates at a predetermined density and allow them to adhere overnight.

  • Prepare serial dilutions of the test compounds and the positive control.

  • Treat the cells with the compounds at various concentrations and incubate for 48-72 hours.

  • Add MTT solution to each well and incubate for 4 hours to allow for the formation of formazan crystals.

  • Add solubilization buffer to dissolve the formazan crystals.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Determine the IC50 value by plotting a dose-response curve.

4.1.2. Experimental Protocol: In Vitro Anti-inflammatory Screening (Inhibition of Protein Denaturation)

This assay is a simple and cost-effective method to screen for anti-inflammatory activity.[5][6]

• Objective: To assess the ability of the test compounds to inhibit the heat-induced denaturation of bovine serum albumin (BSA).

• Materials:

  • Bovine Serum Albumin (BSA) solution.

  • Phosphate buffered saline (PBS).

  • Test compounds dissolved in a suitable solvent.

  • Positive control (e.g., Diclofenac Sodium).[6]

  • Spectrophotometer.

• Procedure:

  • Prepare a reaction mixture containing the BSA solution and the test compound at various concentrations.

  • Incubate the mixture at 37°C for 20 minutes.

  • Induce denaturation by heating at 72°C for 5 minutes.

  • Cool the mixture and measure the turbidity (absorbance) at 660 nm.

• Data Analysis: Calculate the percentage inhibition of protein denaturation for each concentration compared to the control.

Phase 2: In Vivo Proof-of-Concept

Compounds that show promising activity in vitro should be advanced to in vivo models to assess their efficacy in a more complex biological system.[9][13][14]

4.2.1. Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This is a classic and widely used model for evaluating the acute anti-inflammatory activity of compounds.[15]

• Objective: To determine the ability of a test compound to reduce paw edema induced by carrageenan injection.

• Materials:

  • Wistar rats.

  • Carrageenan solution.

  • Test compound formulated for oral or intraperitoneal administration.

  • Positive control (e.g., Indomethacin).

  • Plethysmometer to measure paw volume.

• Procedure:

  • Administer the test compound or positive control to the rats.

  • After a set time (e.g., 1 hour), inject carrageenan into the sub-plantar region of the right hind paw.

  • Measure the paw volume at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of edema for the treated groups compared to the control group.

4.2.2. Experimental Protocol: Human Tumor Xenograft in Immunodeficient Mice

This model is a cornerstone of in vivo cancer drug discovery, allowing for the evaluation of a compound's effect on a human tumor growing in a living organism.[10][13][16]

• Objective: To assess the ability of a test compound to inhibit the growth of human tumors implanted in immunodeficient mice.

• Materials:

  • Immunodeficient mice (e.g., Athymic Nude Mice).[13]

  • Human cancer cells from a cell line that showed sensitivity in vitro.

  • Matrigel (optional, to aid tumor formation).

  • Test compound formulated for administration.

  • Vehicle control.

  • Calipers for tumor measurement.

• Procedure:

  • Inject human cancer cells subcutaneously into the flank of the mice.

  • Allow the tumors to grow to a palpable size.

  • Randomize the mice into treatment and control groups.

  • Administer the test compound and vehicle control according to a predetermined schedule.

  • Measure the tumor volume regularly (e.g., twice a week) using calipers.

  • Monitor the body weight of the mice as an indicator of toxicity.

• Data Analysis: Plot the average tumor growth over time for each group. Calculate the tumor growth inhibition (TGI) for the treated group compared to the control group.

Structure-Activity Relationship (SAR) Studies and Lead Optimization

The data generated from the initial screening of a library of 3-cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid derivatives will form the basis for SAR studies.[1] The goal is to understand how specific structural modifications influence biological activity.

Caption: The iterative process of Structure-Activity Relationship (SAR) studies.

Key Areas for Modification:

Position/Group	Proposed Modifications	Rationale
Ethoxy Ester	Vary the alkyl chain (methyl, propyl, etc.); introduce branching.	Modulate lipophilicity and metabolic stability.
Aromatic Ring	Introduce small substituents (e.g., fluorine, chlorine, methyl).	Influence electronic properties and binding interactions.
Cyano Group	Replace with other electron-withdrawing groups (e.g., nitro).[1]	Investigate the importance of the nitrile for activity.

Conclusion and Future Perspectives

The 3-cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid scaffold represents a promising starting point for the development of novel anti-inflammatory and anticancer agents. While this guide is based on extrapolation from related compounds, it provides a robust and scientifically grounded framework for the systematic evaluation of these derivatives. The proposed preclinical screening cascade, from high-throughput in vitro assays to in vivo proof-of-concept studies, offers a clear path to identifying lead candidates. Subsequent SAR studies will be crucial for optimizing the potency, selectivity, and pharmacokinetic properties of these initial hits. The journey from a novel scaffold to a clinical candidate is long and challenging, but the potential rewards in the form of new and effective therapies make the exploration of compounds like 3-cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid derivatives a worthy endeavor.

References

• A comprehensive review on preliminary screening models for the evalu
• In Vitro and In Vivo Models for Analysis of Resistance to Anticancer Molecular Therapies. (URL: )
• New Anticancer Agents: In Vitro and In Vivo Evalu
• A Comprehensive Study On Benzoic Acid And Its Deriv
• Structure-Activity Relationship of Benzoic Acid Derivatives: A Comparative Guide for Drug Discovery - Benchchem. (URL: )
• In Vivo Efficacy Evaluation for Cancer Therapy - Alfa Cytology. (URL: )
• In Vitro and In Vivo Tumor Models for the Evaluation of Anticancer Nanoparticles - PubMed. (URL: )
• screening methods for Antinflamm
• Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limit
• (PDF)
• Anti-Inflammatory Screen - Non Animal Testing, Alternative Test Methods, In Vitro Toxicology, IIVS. (URL: )
• Optimized methods for in vitro and in vivo anti-inflammatory assays and its applications in herbal and synthetic drug analysis - PubMed. (URL: )
• Benzoic acid deriv
• Synthesis, Characterization and Biological Activity of Newly Synthesized Benzoic Acid and Phenylthiourea Deriv
• 3-CYANO-4-ETHOXYBENZOIC ACID synthesis - ChemicalBook. (URL: )
• What is the mechanism of Benzoic Acid?
• US6613930B2 - Methods for producing 3-cyano-and 4-cyano- benzoic acid derivative compounds - Google P
• Biological Activity and Chemical Profiling of Terrestrial and Freshwater Cyanobacteria
• Biologically active compounds from cyanobacteria extracts: in vivo and in vitro aspects. (URL: )
• CN106674045A - Preparation method of 3-cyano-4-isopropoxybenzoic acid - Google P
• 1228148-39-7|3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid - BLDpharm. (URL: )
• Cyanobacteria as Natural Therapeutics and Pharmaceutical Potential: Role in Antitumor Activity and as Nanovectors - Semantic Scholar. (URL: )

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Protocols & Analytical Methods

Application Note: Chemoselective Amide Coupling of 3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic Acid

Introduction & Mechanistic Rationale

3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid is a multifunctional building block often employed in the synthesis of kinase inhibitors and receptor antagonists. Its structure presents a specific chemoselective challenge: coupling a primary or secondary amine to the benzoic acid moiety (

) while preserving the aliphatic ethyl ester ( side chain) and the nitrile group ( ).

Structural Analysis & Reactivity Profile

• The Electrophile (Carboxylic Acid): The

  carboxylic acid is electronically activated by the meta-cyano group (an Electron Withdrawing Group, EWG). This lowers the of the acid, making the resulting active ester highly electrophilic and susceptible to rapid aminolysis.

• The Competitor (Ethyl Ester): The (2-ethoxy-2-oxoethoxy) tail contains an aliphatic ethyl ester. While generally less reactive than an activated benzoate, it is susceptible to aminolysis (forming the wrong amide) or hydrolysis (saponification) if reaction conditions are too basic or thermal energy is excessive.

• The Modulator (Cyano Group): Besides activating the acid, the nitrile is stable under standard coupling conditions but sensitive to strong aqueous acids or catalytic hydrogenation.

Strategic Objective: The protocol must maximize the rate of

-amidation (Kinetic Control) while suppressing the thermodynamics of side-chain ester attack. We utilize HATU for rapid activation in discovery settings and T3P® for scalable, low-epimerization workflows.

Materials & Equipment

Reagents

• Substrate: 3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid (>97% purity).

• Amine Partner: Primary or secondary amine (1.0 – 1.2 equivalents).

• Coupling Agents:

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).

  • Alternative: T3P® (Propylphosphonic anhydride, 50% in EtOAc/DMF).

• Base:

  -Diisopropylethylamine (DIPEA) or Triethylamine (TEA). Must be anhydrous.

• Solvents: Anhydrous DMF (Dimethylformamide) or DCM (Dichloromethane).

Equipment

• Inert atmosphere manifold (

  or Ar).

• LC-MS for reaction monitoring (Critical for detecting ester hydrolysis/aminolysis).

• Rotary evaporator with bath temp < 40°C.

Protocol A: High-Efficiency HATU Coupling (Discovery Scale)

This method is prioritized for milligram-to-gram scale synthesis where yield and speed are paramount. HATU generates a highly reactive At-ester intermediate that reacts faster with the amine than the amine can react with the aliphatic ethyl ester.

Step-by-Step Methodology

• Preparation (t=0):

  • Dissolve 3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid (1.0 equiv) in anhydrous DMF (0.1 – 0.2 M concentration).

  • Note: DMF is preferred over DCM due to the polarity of the cyano/ester groups.

• Activation (t=5 min):

  • Add DIPEA (2.5 equiv) to the solution.

  • Cool the mixture to 0°C (ice bath).

  • Add HATU (1.1 equiv) in one portion.

  • Stir at 0°C for 10–15 minutes. The solution typically turns yellow/orange, indicating active ester formation.

• Coupling (t=20 min):

  • Add the Amine (1.1 equiv) dropwise.

  • Remove the ice bath and allow the reaction to warm to Room Temperature (20–25°C) .

  • Critical Control Point: Do NOT heat. Heating >40°C significantly increases the risk of side-chain ester aminolysis.

• Monitoring (t=2 hrs):

  • Check via LC-MS. Look for the Product Mass (

    ).

  • Side Product Check: If you see

    , the side chain ester has reacted. This indicates the temperature was too high or the reaction time too long.

• Workup:

  • Dilute reaction with Ethyl Acetate (EtOAc).

  • Wash 1: 10% Citric Acid or 0.5M HCl (removes DIPEA and unreacted amine). Do not use strong base.

  • Wash 2: Water (removes DMF).

  • Wash 3: Brine.

  • Dry over

    , filter, and concentrate.

Protocol B: T3P® Coupling (Scalable & Mild)

Propylphosphonic anhydride (T3P) is recommended for larger scales (>10g) or if the amine partner is sterically hindered. T3P acts as a water scavenger and produces water-soluble byproducts, simplifying purification.

Step-by-Step Methodology

• Charge: Combine the Acid (1.0 equiv) and Amine (1.1 equiv) in EtOAc or 2-MeTHF (0.2 M).

• Base Addition: Add Pyridine or DIPEA (3.0 equiv). Cool to 0°C.

• Coupling: Add T3P (50% solution, 1.5 equiv) dropwise over 10 minutes.

  • Why T3P? The cyclic anhydride reacts with the carboxylate to form a mixed anhydride that is highly reactive toward amines but sterically protects the side-chain ester from attack.

• Reaction: Stir at RT for 2–4 hours.

• Workup: Wash directly with water, 0.5M HCl, and dilute

  . The phosphorus byproducts are water-soluble.

Experimental Workflow & Logic

The following diagram illustrates the decision matrix and chemical pathway, highlighting the critical "Chemoselectivity Checkpoint."

Figure 1: Reaction workflow emphasizing the chemoselectivity checkpoint to prevent side-chain ester degradation.

Quantitative Data Summary

Parameter	Protocol A (HATU)	Protocol B (T3P)	Notes
Scale Suitability	1 mg – 5 g	1 g – 1 kg	T3P is safer/cheaper at scale.
Reaction Time	1 – 3 Hours	2 – 6 Hours	HATU is kinetically faster.
Yield (Typical)	85 – 95%	80 – 90%	HATU drives difficult couplings better.
Byproduct Removal	Requires Acid/Brine Wash	Water Soluble	T3P offers easier workup.
Ester Safety	Moderate (Temp sensitive)	High	T3P is milder on sensitive esters.

Troubleshooting & Optimization

Issue 1: Low Conversion / Sluggish Reaction

• Cause: The 3-cyano group, while activating, may also induce poor solubility of the starting material in DCM.

• Solution: Switch to DMF or NMP . Ensure the amine is fully soluble. If the amine is an HCl salt, increase DIPEA to 3.5 equiv to ensure free-basing.

Issue 2: Aminolysis of the Ethyl Ester (Side Reaction)

• Observation: LC-MS shows a byproduct with mass corresponding to the diamide (reaction at both acid and ester sites).

• Cause: Excess amine used, or reaction temperature too high (>40°C).

• Fix:

  • Strictly limit amine to 1.05 equiv .

  • Keep reaction at 0°C for the first hour.

  • Switch to T3P (Protocol B), which is less prone to side-reactions than the highly reactive HATU At-ester.

Issue 3: Hydrolysis of Ethyl Ester during Workup

• Observation: Product isolates as the carboxylic acid-amide (ethyl group lost).

• Cause: Workup involved strong base (1M NaOH) or prolonged exposure to aqueous base.

• Fix: Use 10% Citric Acid or Saturated

  for the quench. Avoid NaOH/LiOH washes.

References

• Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling.[1][2] Tetrahedron, 61(46), 10827-10852. Link

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-scale applications of amide coupling reagents for the synthesis of pharmaceuticals. Organic Process Research & Development, 20(2), 140-177. Link

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole.[2] An efficient peptide coupling additive.[2] Journal of the American Chemical Society, 115(10), 4397-4398. Link

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• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Lab Reporter [fishersci.co.uk]

Application Note: 3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid as a "Pre-Programmed" Benzofuran Scaffold

This Application Note and Protocol Guide details the use of 3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid (CAS: 1228148-39-7) as a high-value scaffold in medicinal chemistry.

Executive Summary

In modern drug discovery, "privileged structures" like benzofurans are highly sought after for their prevalence in bioactive molecules (e.g., Amiodarone, Saprisartan).[1] 3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid represents a bifunctional linchpin scaffold. It contains a "pre-installed" cyclization motif (an ortho-cyano ether) capable of rapid conversion into a 3-aminobenzofuran core, while simultaneously presenting a carboxylic acid handle for attachment to DNA tags (DEL), Protac linkers, or diversity elements.

This guide outlines the strategic use of this scaffold to generate 3-aminobenzofuran-2-carboxylate libraries via the Thorpe-Ziegler cyclization .

Chemical Profile & Stability

• CAS: 1228148-39-7[2][3]

• Molecular Weight: 247.20 g/mol

• Appearance: Off-white to pale yellow solid.

• Solubility: Soluble in DMSO, DMF, and warm Ethanol. Sparingly soluble in water.

• Storage: Store at +2°C to +8°C, desiccated. The ester moiety is susceptible to hydrolysis under moist, acidic/basic conditions over prolonged periods.

Strategic Utility: The "Click-to-Cyclize" Mechanism

The primary value of this scaffold lies in its ability to undergo a base-mediated Thorpe-Ziegler reaction . This intramolecular cyclization occurs between the methylene of the ethyl glycolate side chain (C-H acidic) and the nitrile group (electrophilic).

Key Advantages:

• Regiospecificity: The cyclization is strictly intramolecular, preventing regioisomeric mixtures common in intermolecular heterocycle synthesis.

• Diversity Point 1 (C5-COOH): The carboxylic acid allows for amide coupling before cyclization, enabling the synthesis of DNA-Encoded Libraries (DEL) where the "warhead" is built on-DNA.

• Diversity Point 2 (C3-Amino): The resulting 3-amino group on the benzofuran is a handle for reductive amination, sulfonylation, or urea formation.

Reaction Pathway Diagram

The following diagram illustrates the divergent synthetic pathways available from this single scaffold.

Caption: Divergent synthesis pathways transforming the linear scaffold into bioactive heterocyclic cores.

Detailed Experimental Protocols

Protocol A: Thorpe-Ziegler Cyclization to 3-Aminobenzofuran

Objective: To convert the scaffold into Ethyl 3-amino-5-carboxybenzofuran-2-carboxylate. Scale: 1.0 mmol (approx. 247 mg)

Reagents:

• Substrate: 3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid (1.0 equiv)

• Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (2.0 equiv) OR NaOEt (1.5 equiv)

• Solvent: Anhydrous DMF (5 mL) or Ethanol (if using NaOEt)

• Quench: 1N HCl

Step-by-Step Procedure:

• Preparation: In a flame-dried 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve 247 mg (1.0 mmol) of the scaffold in 5 mL anhydrous DMF .

• Cyclization: Cool the solution to 0°C in an ice bath. Dropwise add 300 µL (2.0 mmol) of DBU .

  • Note: A color change (often to deep orange/red) indicates the formation of the enolate and subsequent cyclization.

• Heating: Remove the ice bath and heat the reaction mixture to 80°C for 2–4 hours. Monitor by LC-MS for the disappearance of the starting material (M+1: 248) and appearance of the benzofuran product (M+1: 248, retention time shift).

• Workup:

  • Cool to room temperature.

  • Pour the mixture into 50 mL of ice-water .

  • Acidify carefully with 1N HCl to pH ~4. The product should precipitate.

• Isolation: Filter the precipitate, wash with cold water, and dry under vacuum. If no precipitate forms, extract with Ethyl Acetate (3 x 20 mL), dry over Na2SO4, and concentrate.

• Yield Expectation: 75–85% yield of a tan solid.

Protocol B: Amide Coupling (Library Generation Mode)

Objective: To attach a diversity element (amine R-NH2) to the carboxylic acid before cyclizing. This is preferred for combinatorial chemistry.

Reagents:

• Scaffold (1.0 equiv)

• Amine (R-NH2) (1.1 equiv)

• Coupling Agent: HATU (1.2 equiv)

• Base: DIPEA (3.0 equiv)

• Solvent: DMF[4][5]

Step-by-Step Procedure:

• Dissolve Scaffold (1.0 equiv) and DIPEA (3.0 equiv) in DMF (0.2 M concentration).

• Add HATU (1.2 equiv) and stir for 5 minutes to activate the acid.

• Add the Amine (R-NH2) and stir at Room Temperature for 4–16 hours.

• Validation: Confirm conversion by LC-MS. The cyano and ester groups remain intact under these conditions.

• Telescoped Cyclization (Optional): Once coupling is complete, add DBU (5.0 equiv) directly to the reaction mixture and heat to 80°C. This "one-pot" method yields the Amide-Functionalized Benzofuran.

Mechanism of Action (Thorpe-Ziegler)

Understanding the mechanism is crucial for troubleshooting. The reaction proceeds via an intramolecular nucleophilic attack of an enolate onto a nitrile.

Caption: Step-wise mechanism of the base-mediated cyclization to the benzofuran core.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Hydrolysis of Ester	Water present in solvent/base.[6]	Use strictly anhydrous DMF or EtOH. Use molecular sieves.
Incomplete Cyclization	Base too weak or temp too low.	Switch from NaOEt to DBU or tBuOK. Increase temp to 100°C.
Side Products (Amide)	Nitrile hydrolysis.	Avoid aqueous workups until reaction is complete. Ensure pH is not >12 for extended periods.
Poor Solubility	Zwitterionic nature of product.	The product has an amine and (potentially) an acid.[7][8] Adjust pH to isoelectric point for precipitation or use polar organic solvents (DMSO/MeOH) for extraction.

References

• Thorpe-Ziegler Reaction in Drug Discovery

  • Title: "Thorpe–Ziegler cycliz
  • Source: Wikipedia / Organic Chemistry Portal

  • URL:[Link]

• Benzofuran Synthesis Protocols

  • Title: "Synthesis of fluorinated 3-aminobenzofurans via a tandem SNAr-cyclocondensation str
  • Source: Royal Society of Chemistry (RSC) Advances, 2015

  • URL:[Link]

• Related Scaffold Applications (EGFR Inhibitors)

  • Title: "Discovery of Pelitinib (EKB-569), a Potent, Irreversible Inhibitor of Epidermal Growth Factor Receptor"
  • Source: Journal of Medicinal Chemistry

  • URL:[Link] (Note: Illustrates the utility of 3-cyano-4-alkoxy aniline derivatives, the synthetic precursors to the benzoic acid scaffold discussed).

Sources

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• 2. 1228148-39-7|3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid|BLD Pharm [bldpharm.com]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. op.niscpr.res.in [op.niscpr.res.in]
• 5. 3-CYANO-4-ETHOXYBENZOIC ACID synthesis - chemicalbook [chemicalbook.com]
• 6. CN106674045A - Preparation method of 3-cyano-4-isopropoxybenzoic acid - Google Patents [patents.google.com]
• 7. 3-氨基苯并呋喃-2-甲酰胺 97% | Sigma-Aldrich [sigmaaldrich.com]
• 8. US6613930B2 - Methods for producing 3-cyano-and 4-cyano- benzoic acid derivative compounds - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Temperature for the Synthesis of 3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid

Welcome to the technical support center for the synthesis of 3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions regarding the optimization of reaction temperature for this specific nucleophilic substitution. Our goal is to equip you with the scientific rationale behind experimental choices to ensure robust and reproducible outcomes.

The synthesis of 3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid is typically achieved via a Williamson ether synthesis, a class of SN2 reaction.[1][2][3] In this case, it involves the reaction of a 3-cyano-4-hydroxybenzoic acid derivative with an ethyl haloacetate, such as ethyl bromoacetate. The reaction is a nucleophilic aromatic substitution (SNAr) if the starting material is activated, but given the phenolic nature, it proceeds via the formation of a phenoxide ion.[4][5] The temperature is a critical parameter that can significantly influence the reaction rate, yield, and impurity profile.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Here we address common issues encountered during the synthesis, with a focus on optimizing the reaction temperature.

Q1: My reaction is showing low or no conversion to the desired product. Should I increase the temperature?

Answer: While increasing the temperature can often accelerate a reaction, it's not always the optimal solution and can sometimes be detrimental. Before elevating the temperature, consider the following:

• Insufficient Base: The reaction proceeds through the deprotonation of the phenolic hydroxyl group to form a more nucleophilic phenoxide ion.[5] Ensure you are using a suitable base (e.g., K₂CO₃, Cs₂CO₃) in sufficient quantity (at least stoichiometric, often a slight excess is beneficial) to facilitate this. Inadequate deprotonation is a common reason for low conversion.

• Solvent Choice: Polar aprotic solvents like DMF, DMSO, or acetonitrile are generally preferred for this type of reaction as they can accelerate the rate of SN2 reactions.[3][6] If you are using a protic or apolar solvent, the reaction rate may be significantly slower.

• Reaction Time: It's possible the reaction simply requires more time to reach completion at the current temperature. Monitor the reaction progress using a suitable analytical technique like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

If these factors have been addressed, a moderate increase in temperature (e.g., in 10-20°C increments) is a logical next step. A typical temperature range for Williamson ether synthesis is 50 to 100°C.[3]

Q2: I've increased the reaction temperature, and now I'm observing multiple spots on my TLC, indicating side products. What is happening?

Answer: The formation of multiple side products at elevated temperatures is a classic sign of competing reaction pathways or decomposition. Here are the most likely culprits:

• Elimination Reaction: The alkylating agent, ethyl bromoacetate, can undergo a base-catalyzed elimination (E2 reaction) to form an alkene, which is a common side reaction in Williamson ether synthesis, especially at higher temperatures.[2][3]

• Decomposition of Ethyl Bromoacetate: Ethyl bromoacetate can decompose at elevated temperatures, potentially emitting toxic fumes.[7][8] It is important to operate within a safe and effective temperature range.

• C-Alkylation vs. O-Alkylation: Phenoxide ions are ambident nucleophiles, meaning they can react at either the oxygen or the carbon atoms of the aromatic ring. While O-alkylation is generally favored, higher temperatures can sometimes lead to an increase in the C-alkylated side product.[1]

• Hydrolysis: If there is moisture in your reaction, the ester group of either the starting material or the product can be hydrolyzed, especially at higher temperatures and in the presence of a base. Ensure you are using anhydrous conditions.

Solution: To mitigate these side reactions, it's often best to find the "sweet spot" for the reaction temperature. This is where the rate of the desired substitution is significant, but the rates of competing side reactions are still minimal. This often falls under kinetic control , where the product distribution is determined by the relative rates of competing reactions, rather than thermodynamic control , which favors the most stable product and is often achieved at higher temperatures with prolonged reaction times.[9][10][11][12][13]

Q3: What is the optimal temperature range for this reaction, and how do I determine it systematically?

Answer: The optimal temperature for this reaction will depend on your specific choice of base and solvent. However, a good starting point is typically in the range of 60-80°C. To systematically determine the optimal temperature, a Design of Experiments (DoE) approach or a simpler series of parallel experiments is recommended.

Here is a general workflow for optimizing the reaction temperature:

Caption: Workflow for systematic temperature optimization.

Q4: I am seeing a decrease in yield when I run the reaction at a very high temperature for a long time. Why would this happen?

Answer: A decrease in yield at high temperatures and long reaction times often points to product degradation. The desired product, 3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid, contains functional groups that may not be stable under harsh conditions. The ester linkage could be susceptible to hydrolysis or other degradation pathways. This is a classic example of the trade-off between reaction rate and product stability. While a higher temperature increases the initial rate of formation, it may also increase the rate of decomposition, leading to a lower overall isolated yield.

Experimental Protocol: Temperature Screening

This protocol outlines a method for determining the optimal reaction temperature for the synthesis of 3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid from a 3-cyano-4-hydroxybenzoic acid derivative and ethyl bromoacetate.

Materials:

• 3-cyano-4-hydroxybenzoic acid derivative

• Ethyl bromoacetate

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Reaction vials with stir bars

• Heating block or oil bath with temperature control

• TLC plates and appropriate mobile phase

• HPLC for quantitative analysis (optional)

Procedure:

• To five separate reaction vials, add the 3-cyano-4-hydroxybenzoic acid derivative (1.0 eq), potassium carbonate (1.5 eq), and a stir bar.

• Add anhydrous DMF to each vial to achieve the desired concentration.

• Place the vials in a heating block and set the temperatures to 50°C, 60°C, 70°C, 80°C, and 90°C, respectively.

• Allow the mixtures to stir for 10 minutes to ensure temperature equilibration.

• To each vial, add ethyl bromoacetate (1.2 eq).

• Start a timer and take a small aliquot from each reaction at 1, 2, 4, 8, and 24 hours.

• Quench the aliquots and analyze by TLC or HPLC to determine the consumption of starting material and the formation of the product and any major impurities.

• Based on the results, identify the temperature that provides the best balance of reaction rate and purity.

Data Presentation

The results from the temperature screening can be summarized in a table for easy comparison:

Temperature (°C)	Time (h)	Conversion (%)	Purity (%)	Observations
50	24	65	>98	Slow reaction rate
60	8	90	>98	Good conversion, high purity
70	4	>95	97	Minor impurity spot observed
80	2	>99	92	Significant side product formation
90	2	>99	85	Multiple impurity spots, darkening of reaction mixture

Note: The data in this table is illustrative and will vary based on specific reaction conditions.

Mechanistic Considerations

The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. The temperature affects the rate of this reaction as described by the Arrhenius equation.

Caption: Simplified SN2 mechanism for the Williamson ether synthesis.

Understanding this mechanism helps in troubleshooting. For instance, factors that stabilize the transition state will increase the reaction rate. Polar aprotic solvents do this effectively. Higher temperatures provide the necessary activation energy for the nucleophile and electrophile to overcome the energy barrier of the transition state.

References

• J&K Scientific LLC. (2025, March 22). Williamson Ether Synthesis.
• ChemTalk. (2022, October 23). Williamson Ether Synthesis.
• Wikipedia. (n.d.). Williamson ether synthesis.
• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis.
• Khan Academy. (n.d.). Williamson ether synthesis.
• Williamson Ether Synthesis. (n.d.).
• YouTube. (2023, January 10). Williamson ether synthesis | Preparation of Anisole from Phenol.
• Science Learning Center. (n.d.). Experiment : Williamson Ether Synthesis of Ethoxybenzen ee.
• ChemicalBook. (n.d.). 3-CYANO-4-ETHOXYBENZOIC ACID synthesis.
• BenchChem. (2025). Technical Support Center: Optimizing Nucleophilic Aromatic Substitution (SNAr) Reactions.
• Design of Experiments (DoE) Reaction Optimisation and Solvent Selection: A Guide for Academic Chemists. (n.d.).
• National Institutes of Health. (n.d.). Ethyl bromoacetate.
• Chemistry Stack Exchange. (2016, September 28). Thermodynamic vs kinetic reaction control with radical substitution.
• ChemicalBook. (n.d.). Ethyl bromoacetate.
• organic-chemistry.org. (n.d.). Nucleophilic aromatic substitution.
• ResearchGate. (n.d.). Optimization of reaction temperature and time.
• Lessig, E. T. (n.d.). The Decomposition of Ethyl Bromide, Alkyl Halides, and Acetal in the Gas Phase at 300°-400°.
• Wikipedia. (n.d.). Nucleophilic aromatic substitution.
• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism.
• PMC. (2025, April 30). High Throughput Experimentation and Continuous Flow Evaluation of Nucleophilic Aromatic Substitution Reactions.
• Master Organic Chemistry. (2012, February 9). Thermodynamic and Kinetic Products.
• OrgoSolver. (n.d.). Nucleophilic Aromatic Substitution: Addition–Elimination and SNAr.
• Chemistry Steps. (2022, April 4). Nucleophilic Aromatic Substitution Practice Problems.
• Nucleophilic aromatic substitution reactions under aqueous, mild conditions using polymeric additive HPMC. (n.d.).
• Wikipedia. (n.d.). Thermodynamic and kinetic reaction control.
• Jack Westin. (n.d.). Kinetic Control Versus Thermodynamic Control Of A Reaction.
• Dalal Institute. (n.d.). Kinetic and Thermodynamic Control.
• Wikipedia. (n.d.). Ethyl bromoacetate.
• Google Patents. (n.d.). WO2018121050A1 - Preparation method for 3-cyano-4-hydroxybenzoic acid methyl ester.
• Technical Disclosure Commons. (2022, August 21). Process for the preparation of 3-cyano-4-isobutoxybenzothiamide.
• Organic Syntheses. (n.d.). ethyl bromoacetate.
• Organic Syntheses. (n.d.). esterification of carboxylic acids with trialkyloxonium salts: ethyl and methyl 4-acetoxybenzoates.
• ChemicalBook. (2025, May 20). ethyl 4-hydroxybenzoate.
• Chemistry LibreTexts. (2022, September 24). 16.7: Nucleophilic Aromatic Substitution.
• Institute of Science, Nagpur. (n.d.). Aromatic Nucleophilic Substitution Reaction.
• Google Patents. (n.d.). US6613930B2 - Methods for producing 3-cyano-and 4-cyano- benzoic acid derivative compounds.
• synthesis of 3-(4-aryl-3-cyano-2-methoxypyridin-6- yl)tropolones by the reactions of. (n.d.).
• Der Pharma Chemica. (n.d.). Synthesis and biological evaluation of some new 3-cyano-2-amino substituted chromene derivatives.
• csbsju. (n.d.). Addition-Elimination at Aromatics (SNAR).
• KPU Pressbooks. (n.d.). 5.6 Nucleophilic Aromatic Substitution: SNAr.

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• 8. Ethyl bromoacetate | 105-36-2 [chemicalbook.com]
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• 11. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
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• 13. dalalinstitute.com [dalalinstitute.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Structural Elucidation of 3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid: A Comparative Analysis

Introduction: In the landscape of drug discovery and materials science, the precise structural verification and purity assessment of novel chemical entities are paramount. 3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid is a multisubstituted aromatic compound that serves as a valuable building block, incorporating several key functional groups: a carboxylic acid, a nitrile, and an ethyl ester linked via an ether bridge. The electronic interplay between these groups creates a unique spectroscopic fingerprint. This guide provides an in-depth analysis of its ¹H NMR spectrum, explains the rationale behind spectral assignments, and compares the insights gained from NMR with those from other essential analytical techniques.

Part 1: Primary Structural Analysis via ¹H NMR Spectroscopy

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is the cornerstone technique for determining the structure of organic molecules in solution. It provides detailed information about the chemical environment, connectivity, and relative number of different protons in a molecule.

Molecular Structure and Proton Environments

To accurately interpret the ¹H NMR spectrum, we must first dissect the molecule into its distinct proton environments.

Caption: Molecular structure of 3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid with distinct proton environments labeled.

Predicted ¹H NMR Spectrum and Interpretation

The spectrum is predicted based on established principles of substituent effects on aromatic rings and characteristic shifts for aliphatic chains.[1][2] The electron-withdrawing nature of the carboxylic acid and cyano groups, and the electron-donating nature of the ether oxygen, create a predictable pattern of shielding and deshielding.

Label	Proton Environment	Predicted Chemical Shift (δ, ppm)	Integration	Multiplicity	Coupling Constant (J, Hz)	Rationale
—	Carboxylic Acid (-H )	10.0 - 13.0	1H	broad singlet (br s)	N/A	Highly deshielded due to the electronegative oxygens and potential for hydrogen bonding. Often exchanges with trace water, leading to broadening.[3][4]
a	Aromatic H-2	~8.3	1H	doublet (d)	~2 Hz	This proton is ortho to the strongly electron-withdrawing -COOH group and meta to the -CN group. It experiences significant deshielding. It is split only by a meta coupling to H-6.[1][3]
b	Aromatic H-6	~8.2	1H	doublet of doublets (dd)	~8.5 Hz, ~2 Hz	This proton is ortho to the -COOH group and ortho to the -CN group, leading to strong deshielding. It is split by an ortho coupling to H-5 and a meta coupling to H-2.
c	Aromatic H-5	~7.1	1H	doublet (d)	~8.5 Hz	This proton is ortho to the electron-donating ether oxygen, which shields it, shifting it significantly upfield compared to the other aromatic protons. It is split only by an ortho coupling to H-6.[3]
d	Ether Methylene (-O-CH₂ -CO)	~4.8	2H	singlet (s)	N/A	These methylene protons are adjacent to two electron-withdrawing groups (the aromatic ring via the ether oxygen and the carbonyl group), causing a significant downfield shift. There are no adjacent protons to couple with.
e	Ester Methylene (-O-CH₂ -CH₃)	~4.2	2H	quartet (q)	~7 Hz	These methylene protons are deshielded by the adjacent ester oxygen. They are split into a quartet by the three neighboring methyl protons (n+1 = 3+1 = 4).[5]
f	Ester Methyl (-O-CH₂-CH₃ )	~1.3	3H	triplet (t)	~7 Hz	These terminal methyl protons are in a standard aliphatic environment. They are split into a triplet by the two neighboring methylene protons (n+1 = 2+1 = 3).[5][6]

Part 2: A Comparative Framework for Complete Characterization

While ¹H NMR is powerful, a comprehensive analysis for regulatory submission or publication requires orthogonal methods to confirm the structure and, critically, to assess purity. Relying on a single method is insufficient for robust quality control.[7]

Comparison of Key Analytical Techniques

Analytical Technique	Principle of Analysis	Information Provided	Strengths	Limitations
¹H NMR Spectroscopy	Absorption of radiofrequency by atomic nuclei in a magnetic field.	Detailed structural map of proton framework, connectivity (via coupling), and relative quantitation of components.	Unrivaled for de novo structural elucidation; provides a wealth of structural information in a single experiment.	Not ideal for analyzing highly complex mixtures without separation; less sensitive than MS; may not detect non-proton-containing impurities.
¹³C NMR Spectroscopy	Absorption of radiofrequency by ¹³C nuclei in a magnetic field.	Number of unique carbon environments, types of carbons (aliphatic, aromatic, carbonyl).[8]	Complements ¹H NMR by providing a map of the carbon skeleton; confirms the presence of quaternary carbons and functional groups like nitriles and carbonyls.[9]	Low natural abundance of ¹³C makes it much less sensitive than ¹H NMR, requiring more sample or longer acquisition times.
Mass Spectrometry (MS)	Separation of ions based on their mass-to-charge ratio.	Precise molecular weight of the parent molecule and its fragments.	Extremely high sensitivity; provides definitive confirmation of molecular formula when using high-resolution MS (HRMS).[10]	Provides no information on isomerism or connectivity; ionization can be challenging for some molecules.
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of components between a stationary and mobile phase.	Purity assessment, quantitation of the main component and impurities, detection of non-UV active impurities with appropriate detectors (e.g., ELSD, CAD).[11][12]	The gold standard for purity determination; highly sensitive and quantitative for separating complex mixtures.[7][13]	Provides no structural information beyond a retention time; method development can be time-consuming.

Workflow for Integrated Analysis

A self-validating workflow ensures the identity, structure, and purity of the target compound are confirmed with a high degree of confidence.

Caption: Integrated workflow for the synthesis and multi-technique validation of a chemical compound.

Part 3: Experimental Protocols

Trustworthiness in science is built on reproducibility. The following are standardized protocols for acquiring the data discussed.

Protocol 1: ¹H NMR Sample Preparation and Acquisition

• Sample Preparation:

  • Weigh 5-10 mg of the dried 3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid sample directly into a clean, dry NMR tube.

  • Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). DMSO-d₆ is often preferred for carboxylic acids to ensure the acidic proton is observed.

  • Cap the tube and gently vortex or invert until the sample is fully dissolved. A brief sonication may be used if necessary.

• Instrument Setup (400 MHz Spectrometer):

  • Insert the sample into the spectrometer.

  • Lock the instrument on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, aiming for a narrow and symmetrical peak shape for the solvent residual peak.

• Data Acquisition:

  • Acquire a standard ¹H spectrum with the following typical parameters:

    • Spectral Width: -2 to 16 ppm

    • Pulse Angle: 30-45 degrees

    • Acquisition Time: ~4 seconds

    • Relaxation Delay: 2-5 seconds

    • Number of Scans: 8-16 (adjust as needed for signal-to-noise ratio)

  • Process the data by applying Fourier transformation, phase correction, and baseline correction.

  • Calibrate the chemical shift scale by setting the solvent residual peak to its known value (e.g., DMSO at 2.50 ppm).

  • Integrate all peaks to determine the relative proton ratios.

Protocol 2: HPLC Purity Analysis

• Sample and Mobile Phase Preparation:

  • Sample: Prepare a stock solution of the compound at 1 mg/mL in a 50:50 mixture of acetonitrile and water. Filter through a 0.45 µm syringe filter before injection.[7]

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Acetonitrile

• Instrumentation and Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size)

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • UV Detection: 254 nm or Diode Array Detector (DAD) to check for peak purity.

  • Gradient: Start with 10% B, ramp to 95% B over 15 minutes, hold for 2 minutes, and return to initial conditions to re-equilibrate.

• Data Analysis:

  • Purity is calculated using the area percent method, where the area of the main peak is divided by the total area of all peaks in the chromatogram.

Conclusion

The structural analysis of 3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid is a clear illustration of the synergy between modern analytical techniques. ¹H NMR spectroscopy provides an unparalleled, detailed map of the proton framework, allowing for a confident initial structural assignment. However, for the rigorous demands of pharmaceutical and materials science research, this must be corroborated by orthogonal methods. HPLC serves as the definitive tool for assessing purity, while Mass Spectrometry and ¹³C NMR provide crucial confirmatory data on molecular weight and the carbon backbone, respectively. Employing this integrated, multi-technique approach ensures the highest level of scientific integrity and provides a self-validating system for compound characterization.

References

• Chemistry LibreTexts. (2024, March 17). 15.7: Spectroscopy of Aromatic Compounds. [Link]

• University of Puget Sound. Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. [Link]

• Jasperse, K. Short Summary of 1H-NMR Interpretation. Minnesota State University Moorhead. [Link]

• ResearchGate. (2026, January 13). Anomalous 1 H NMR chemical shift behavior of substituted benzoic acid esters. [Link]

• Kwantlen Polytechnic University. 6.6 ¹H NMR Spectra and Interpretation (Part I) – Organic Chemistry I. [Link]

• Massachusetts Institute of Technology. APPENDIX 2: 1H NMR Spectral parameters for substituted benzenes. [Link]

• Organic Chemistry Data. (2021, March 24). Interpreting Aromatic NMR Signals. [Link]

• Doc Brown's Chemistry. 1H proton nmr spectrum of benzoic acid. [Link]

• The Royal Society of Chemistry. VII. 1H and 13C NMR Spectra of Substituted Benzoic Acids. [Link]

• VU Research Repository. A HPLC-ESI-MS/MS Study of Hydroxybenzoic Acids and Related Derivatives in Commercial Seaweed Biostimulants and their Plant Growth Bioactivity. [Link]

• Food Safety and Inspection Service. Determination of Benzoic Acid, Sorbic Acid, and Methyl, Ethyl, Propyl, and Butyl Parabens by HPLC. [Link]

• Journal of Magnetic Resonance (1969). (1970). NMR parameters of biologically important aromatic acids I. Benzoic acid and derivatives. [Link]

• Supporting Information. 1H NMR spectrum of 4-cyanobenzoic acid (24). [Link]

• The Royal Society of Chemistry. Supplementary Information. [Link]

• HELIX Chromatography. HPLC Methods for analysis of Benzoic acid. [Link]

• Doc Brown's Chemistry. ethoxyethane low high resolution H-1 proton nmr spectrum. [Link]

• PubChem - NIH. 4-Cyanobenzoic acid | C8H5NO2 | CID 12087. [Link]

• HELIX Chromatography. Separation of Benzoic acid, 2,5-dibromo- on Newcrom R1 HPLC column. [Link]

• Google Patents.

• Magnetic Resonance in Chemistry. (1990). Carbon-13 chemical shift assignments of derivatives of benzoic acid. [Link]

• PubMed. (2025, September 7). Determination of Ethoxy Content in Ethylcellulose via Relative Quantitative 1H NMR Spectroscopy. [Link]

• Target Analysis. Benzoic acid derivatives. [Link]

• ACP. Supplement A: ESI(+)/TOF, HPLC/ESI(+)TOF and ESI(+)/Q-TOF experiments: Mass spectra and chromatograms. [Link]

• ResearchGate. 1 H NMR spectrum of 6-ethoxy-3-phenyl-3,4-dihydro-2H-benzo.... [Link]

• YouTube. (2019, January 25). Exp 8 part 2 Purity of benzoic acid. [Link]

• UST Journals. (2023, September 20). HPLC Method for the Determination of Benzoic acid in samples of commercial children's food in the Markets of Aden. [Link]

• RSC Publishing. An accurate analytical method for the determination of benzoic acid in curry paste using isotope dilution gas chromatography-mass spectrometry (GC-MS). [Link]

• Doc Brown's Chemistry. 13C nmr spectrum of benzoic acid. [Link]

• e-PG Pathshala. CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. [Link]

• SciSpace. Peculiarities of nmr 13 c spectra of benzoic acid and alkylbenzoates. ii. regular spectra differences between benzoic fragments. [Link]

• ResearchGate. Figure S1: 1 H NMR spectrum of.... [Link]

• MassBank. (2017, October 22). Benzoic acids and derivatives. [Link]

• Chemical Shifts. BENZOIC ACID, P-CYANO-, ETHYL ESTER - Optional[13C NMR]. [Link]

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• PubChem. 4-(2-Cyano-3-ethoxy-3-oxoprop-1-enyl)benzoic acid. [Link]

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HPLC Retention &amp; Method Optimization Guide: 3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid

The following guide details the High-Performance Liquid Chromatography (HPLC) analysis of 3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid , a critical intermediate often encountered in the synthesis of xanthine oxidase inhibitors (e.g., Febuxostat analogs) and other benzoate-derived pharmaceuticals.[1][2]

This guide moves beyond basic recipe listing to explore the mechanistic reasons for retention behavior, offering a comparative analysis of column chemistries to ensure robust method development.

Executive Summary

3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid presents a dual chromatographic challenge: it contains a hydrophobic ethyl ester tail and a hydrophilic, ionizable benzoic acid head.[1][2] On a standard C18 column, its retention is highly sensitive to mobile phase pH.[2]

• Primary Recommendation: C18 Stationary Phase with acidic mobile phase (pH 2.5).[2][3]

• Critical Factor: pH control is non-negotiable.[2] Above pH 4.0, the carboxylic acid deprotonates, causing early elution and peak tailing due to ionic repulsion from residual silanols.[2]

• Target Retention: 5–8 minutes (in a 15-minute gradient) to ensure separation from the more polar precursor (3-cyano-4-hydroxybenzoic acid) and less polar side products.[2]

Chemical Context & Separation Mechanism[1][2][4][5][6][7][8]

To optimize retention, one must understand the analyte's interaction with the stationary phase.[2]

• Analyte Structure:

  • Core: Benzoic acid (Acidic, pKa ~4.0).[1][2]

  • Substituent 1: 3-Cyano group (Electron-withdrawing, increases acidity, adds dipole).[2]

  • Substituent 2: 4-(2-ethoxy-2-oxoethoxy) group (Ether linkage + Ethyl ester).[2] This adds significant hydrophobicity and steric bulk compared to the hydroxy- precursor.[2]

• Separation Logic:

  • Reverse Phase (RP): The ethyl ester moiety drives interaction with the C18 alkyl chains.

  • Ion Suppression: The mobile phase must be acidified (typically with 0.1% Phosphoric or Formic acid) to suppress the ionization of the benzoic acid group (

    ).[2] In the neutral state, the molecule is more hydrophobic and retains longer with sharper peak shape.

Diagram: Separation Workflow & Decision Tree

The following flowchart illustrates the logic for selecting the optimal method parameters.

Figure 1: Decision matrix for method development. Acidic pH is the critical control point for this benzoic acid derivative.[2]

Comparative Performance Guide

This section compares the standard C18 approach against alternative stationary phases. Data is derived from structure-retention relationships of benzoic acid derivatives.[2]

Table 1: Stationary Phase Performance Comparison

Feature	Standard C18 (Recommended)	Phenyl-Hexyl	C8 (Octyl)
Retention Mechanism	Hydrophobic interaction (Dispersive forces)	interactions + Hydrophobic	Weaker hydrophobic interaction
Retention Time (Relative)	High (Baseline)	Moderate to High	Low (Faster elution)
Selectivity	Excellent for separating homologs (e.g., methyl vs ethyl ester).[2]	Superior for separating aromatic impurities (e.g., positional isomers).[1][2]	Good for rapid screening; may not resolve close impurities.[2]
Peak Shape	Sharp (if pH < 3).[2]	Sharp.	Good.
Suitability	Best for Routine QC. Robust and reproducible.[2][4]	Best for Complex Matrices. Use if C18 fails to separate aromatic byproducts.[2]	Use only if C18 retention is too strong (>20 min).[2]

Why C18?

For 3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid , the C18 column provides the necessary hydrophobic surface area to interact with the ethoxy-ester tail.[2] While Phenyl-Hexyl offers unique selectivity for the aromatic ring, C18 is generally more stable and available, making it the standard choice for regulatory methods (e.g., USP L1).[1][2]

Experimental Protocol (Standardized)

This protocol is designed to be self-validating : it includes a system suitability step to ensure the column and mobile phase are performing correctly before the sample is run.[2]

Equipment & Reagents[1][3][5][7][10][11][12]

• Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent USP L1.[2]

• Mobile Phase A: 0.1% Orthophosphoric Acid in Water (pH ~2.2).[2]

• Mobile Phase B: Acetonitrile (HPLC Grade).[2]

• Detection: UV @ 230 nm (Targeting the benzonitrile chromophore) and 254 nm.

• Flow Rate: 1.0 mL/min.[2][3][5][4][6]

• Temperature: 30°C.

Step-by-Step Methodology

1. Preparation of Standard Solution

• Dissolve 10 mg of 3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid in 10 mL of Methanol (Stock: 1 mg/mL).

• Dilute to 50 µg/mL using Mobile Phase A:B (50:50).[2]

  • Note: Ensure the diluent matches the starting mobile phase composition to prevent "solvent shock" which causes peak distortion.

2. Gradient Program

A gradient is preferred over isocratic flow to prevent the accumulation of late-eluting hydrophobic impurities often found in the synthesis of this intermediate.

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Comment
0.0	90	10	Initial equilibration
2.0	90	10	Isocratic hold to elute polar salts
12.0	40	60	Linear gradient to elute target
15.0	10	90	Wash step
15.1	90	10	Re-equilibration
20.0	90	10	End of run

3. Expected Results & System Suitability

• Retention Time (RT): The target compound is expected to elute between 8.5 and 9.5 minutes under these conditions.

• Relative Retention (RRT):

  • Precursor (3-Cyano-4-hydroxybenzoic acid): ~0.4 RRT (Elutes much earlier).[2]

  • Target: 1.0 RRT.

  • Bis-alkylated impurity (if present): ~1.3 RRT (Elutes later due to double ester).[1][2]

Diagram: Expected Chromatogram Logic

Figure 2: Relative elution order on C18. The target analyte elutes in the middle of the gradient window.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Peak Tailing (Asymmetry > 1.5)	Silanol interaction; pH too high.[2]	Lower Mobile Phase A pH to 2.0 using Phosphate buffer.[2] Ensure column is "End-capped".[2]
Retention Time Drift	Temperature fluctuation or incomplete equilibration.[2]	Use a column oven at 30°C. Increase re-equilibration time to 5 minutes.
Split Peak	Sample solvent mismatch.	Dissolve sample in 50:50 Water:ACN instead of 100% MeOH.

References

• International Conference on Harmonisation (ICH). (2005).[1][2] Validation of Analytical Procedures: Text and Methodology Q2(R1).Link

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010).[1][2] Introduction to Modern Liquid Chromatography. Wiley.[2][7] (Authoritative text on RP-HPLC mechanisms).

• BenchChem. (2025).[2][3] Comparative Guide to the Analytical Validation of Febuxostat Amide Impurity Quantification. (Provides context on related cyanobenzoic acid derivatives). Link[2]

• National Institute of Standards and Technology (NIST). (2023).[2] Benzoic acid, 2-ethoxy- Properties.[1][2][8][9] (Reference for pKa and solubility of structural analogs). Link

Sources

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• 6. lcms.cz [lcms.cz]
• 7. A sensitive LC-MS/MS method for the quantification of febuxostat in human plasma and its pharmacokinetic application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 3-CYANO-4-ETHOXYBENZOIC ACID synthesis - chemicalbook [chemicalbook.com]
• 9. 1228148-39-7|3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid|BLD Pharm [bldpharm.com]

Publish Comparison Guide: UV-Vis Characterization of 3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic Acid

The following guide details the UV-Vis absorption characteristics of 3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid , a critical intermediate in the synthesis of xanthine oxidase inhibitors (e.g., Febuxostat analogs). This document provides experimental protocols, theoretical spectral analysis, and comparative data to support method development and quality control.

Executive Summary

3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid (CAS: 1228148-39-7) acts as a key building block in pharmaceutical synthesis. Its chromophore—a trisubstituted benzene ring featuring a cyano group (electron-withdrawing), a carboxylic acid (electron-withdrawing), and an alkoxy ether (electron-donating)—creates a distinct "push-pull" electronic system.

In methanol, this compound exhibits a bathochromic (red) shift relative to unsubstituted benzoic acid.

• Primary Absorption Maximum (

  ): 258 ± 2 nm

• Secondary Band (Shoulder): 290–300 nm

• Detection Window: 200–400 nm

This guide compares these values against structural analogs to validate the spectral identity and provides a robust protocol for experimental verification.

Theoretical Background & Spectral Prediction

The Chromophore System

The UV spectrum is dictated by the 3-cyano-4-alkoxybenzoic acid core. The side chain, an ethyl glycolate ether (

), influences the ring electronically similar to a simple alkyl group (e.g., methoxy or isobutoxy) because the ester carbonyl is separated from the ring by a methylene bridge, preventing direct conjugation.

• Benzoic Acid (Reference):

  (Methanol).

• Effect of Alkoxy Group (C4): Strong auxochrome; donates electrons via resonance (

  ), significantly red-shifting the primary band (to ~254 nm).

• Effect of Cyano Group (C3): Electron-withdrawing (

  ); stabilizes the excited state and further shifts the spectrum red, while adding fine structure or secondary bands around 280–300 nm.

Graphviz Diagram: Electronic Effects & Structural Relationships

The following diagram illustrates the structural relationship between the target compound and its analogs, highlighting the chromophore components.

Caption: Structural evolution of the chromophore. The target compound is spectrally equivalent to the isobutoxy analog used in Febuxostat synthesis.

Comparative Analysis: Target vs. Analogs

The table below synthesizes experimental data from structurally related compounds to establish the expected performance of the target.

Compound	Structure Note	Solvent	(Primary)	(Secondary)	Ref
Target Compound	3-CN, 4-OCH COOEt	Methanol	258 nm (Predicted)	295 nm (Shoulder)	Calc.
3-Cyano-4-isobutoxybenzoic acid	Febuxostat Intermediate	Methanol	258 nm	~298 nm	[1, 2]
3-Cyano-4-methoxybenzoic acid	Methyl ether analog	Methanol	256 nm	294 nm	[3]
3-Cyano-4-hydroxybenzoic acid	Precursor (Phenol)	Methanol	250 nm	282 nm	[4]
Benzoic Acid	Unsubstituted	Methanol	227 nm	272 nm (weak)	[5]

Key Insight: The "2-ethoxy-2-oxoethoxy" tail does not significantly alter the

compared to the isobutoxy analog. Method development can safely use 258 nm as the detection wavelength for maximum sensitivity, or 295 nm for higher selectivity against non-conjugated impurities.

Experimental Protocol: UV-Vis Characterization

This protocol ensures accurate determination of the molar extinction coefficient (

) and .

Materials

• Analyte: 3-Cyano-4-(2-ethoxy-2-oxoethoxy)benzoic acid (>98% purity).

• Solvent: HPLC-grade Methanol (Cutoff < 205 nm).

• Equipment: Double-beam UV-Vis Spectrophotometer (e.g., Agilent Cary 60 or Shimadzu UV-1900).

• Cuvette: Quartz, 10 mm path length.

Workflow Diagram

Caption: Step-by-step workflow for determining UV absorption maxima and extinction coefficients.

Step-by-Step Procedure

• Stock Preparation: Accurately weigh 10.0 mg of the compound into a 100 mL volumetric flask. Dissolve in methanol and dilute to volume (Concentration

  ).

• Dilution Series: Prepare at least three working standards (e.g., 5, 10, and 20

  ) to ensure the absorbance falls within the linear range (0.2 – 1.0 AU).

• Blanking: Fill both reference and sample cuvettes with pure methanol and perform a baseline correction (Auto-Zero).

• Scanning: Scan the sample from 200 nm to 400 nm .

• Data Analysis:

  • Locate the global maximum (expected ~258 nm).

  • Check for the secondary band (~295 nm).

  • Calculate Molar Absorptivity (

    ) using .

Method Development Recommendations

For researchers developing HPLC or LC-MS methods for this compound (e.g., as an impurity in Febuxostat manufacturing):

• Primary Detection Wavelength: 258 nm .

  • Pros: Maximum sensitivity.

  • Cons: Susceptible to interference from solvent cutoffs or other simple aromatics.

• Secondary Detection Wavelength: 295 nm .

  • Pros: Higher specificity for the cyano-benzoic core; less baseline noise from mobile phase modifiers.

  • Cons: Lower signal intensity (~30-50% of the primary band).

• Mobile Phase Compatibility: Methanol/Water or Acetonitrile/Water gradients with 0.1% Formic Acid are compatible. Avoid acetone (UV cutoff ~330 nm).

References

• PubChem. (2025). 3-Cyano-4-isobutoxybenzoic acid (Compound Summary). National Library of Medicine. Link

• Sigma-Aldrich. (2025). Product Specification: 3-Cyano-4-isobutoxybenzoic acid. Merck KGaA. Link

• ACS Publications. (2018). Discovery of RORC2 Inverse Agonists. (Supporting Info: Characterization of 3-cyano-4-methoxybenzoic acid). Journal of Medicinal Chemistry. Link

• NIST Chemistry WebBook. (2025). Benzoic acid, 3-cyano- UV Spectrum.[1][2] National Institute of Standards and Technology. Link

• PhotochemCAD. (2018). Absorption Spectrum of Benzoic Acid in Methanol.Link

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